Cas no 2137090-44-7 ((1S)-1-(pyrimidin-2-yl)pentan-1-amine)

• Product Name: (1S)-1-(pyrimidin-2-yl)pentan-1-amine
• CAS No: 2137090-44-7
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6585369
• PubChem ID: 94507432
• Update Time: 2025-10-24

(1S)-1-(pyrimidin-2-yl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(pyrimidin-2-yl)pentan-1-amine
• EN300-1122044
• 2137090-44-7

• Inchi： 1S/C9H15N3/c1-2-3-5-8(10)9-11-6-4-7-12-9/h4,6-8H,2-3,5,10H2,1H3/t8-/m0/s1
• InChI Key： JZUKJPXMPSDVPS-QMMMGPOBSA-N
• SMILES： N[C@H](C1N=CC=CN=1)CCCC

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1S)-1-(pyrimidin-2-yl)pentan-1-amine

Compound Introduction: (1S)-1-(pyrimidin-2-yl)pentan-1-amine (CAS No. 2137090-44-7)

Compound (1S)-1-(pyrimidin-2-yl)pentan-1-amine, identified by its CAS number 2137090-44-7, is a significant molecule in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of amine derivatives featuring a pyrimidine moiety, which has been extensively studied for its potential biological activities. The pyrimidine ring is a core structural component in many pharmacologically active agents, including antiviral, anticancer, and antimicrobial drugs. The specific arrangement of atoms in this molecule, particularly the stereochemistry at the chiral center, makes it a subject of great interest for medicinal chemists.

The structure of (1S)-1-(pyrimidin-2-yl)pentan-1-amine consists of a pentyl chain attached to a pyrimidine ring through an amine linkage. This configuration allows for diverse interactions with biological targets, making it a versatile scaffold for drug design. The stereochemical purity of the (1S) configuration is crucial, as it can significantly influence the pharmacokinetic and pharmacodynamic properties of the compound. In recent years, there has been a growing emphasis on the development of enantiomerically pure compounds to enhance therapeutic efficacy while minimizing side effects.

Recent research in the field of medicinal chemistry has highlighted the importance of pyrimidine-based compounds in addressing various therapeutic challenges. Studies have demonstrated that modifications to the pyrimidine ring can lead to enhanced binding affinity and selectivity towards specific biological targets. For instance, derivatives of pyrimidine have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The compound (1S)-1-(pyrimidin-2-yl)pentan-1-amine is being explored as a potential lead molecule in this context, with investigations focusing on its ability to modulate key signaling pathways.

The pentyl chain in (1S)-1-(pyrimidin-2-yl)pentan-1-amine contributes to the compound's solubility and bioavailability, which are critical factors in drug development. By optimizing the length and branching of the alkyl chain, researchers aim to improve pharmacokinetic profiles, ensuring that the compound reaches its target site effectively and remains active for an appropriate duration. Additionally, computational modeling and molecular dynamics simulations have been employed to predict how this compound interacts with biological macromolecules, providing valuable insights into its mechanism of action.

In clinical settings, compounds with similar structures have been investigated for their potential therapeutic applications. For example, pyrimidine-based amine derivatives have been studied for their anti-inflammatory and immunomodulatory effects. While (1S)-1-(pyrimidin-2-yl)pentan-1-amine has not yet entered clinical trials, preclinical studies suggest that it may exhibit similar beneficial properties. These findings are encouraging and warrant further exploration into its pharmacological potential.

The synthesis of (1S)-1-(pyrimidin-2-yl)pentan-1-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Chiral resolution techniques are often employed to isolate the desired enantiomer, emphasizing the importance of stereochemical integrity in drug development. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency and scalability.

Future directions in research on (1S)-1-(pyrimidin-2-yl)pentan-1-amine may include exploring its interactions with other biological targets beyond kinases and enzymes. Additionally, combination therapies involving this compound with other drugs could be investigated to enhance therapeutic outcomes. The growing interest in personalized medicine also suggests that individual patient responses to such compounds could be tailored based on genetic and molecular profiles.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can accelerate the discovery and optimization of molecules like (1S)-1-(pyrimidin-2-yl)pentan-1-am ine. This collaborative approach is essential for bringing new treatments to patients who need them most.